Titanium carbide (TiC)
Overview
Description
Synthesis Analysis
- Arc-Melting and Annealing : TiC can be synthesized from elemental Ti, Si, and C powders using arc-melting and annealing. Parameters like composition, compaction technique, and annealing conditions affect the phase purity of TiC (Arunajatesan & Carim, 1995).
- Carbothermal Reduction : TiC synthesis also involves the carbothermal reduction of titanium dioxide (TiO2) and carbon black, resulting in TiC with low oxygen content and uniform particle size (Koç & Folmer, 1997).
Molecular Structure Analysis
- Electronic Structure : The electronic structure of TiC involves strong in-plane C2p-Ti3d bonding and out-of-plane electronic delocalization. This unique structure contributes to its high kinetic stability and anisotropic mechanical properties (Zhang et al., 2012).
Chemical Reactions and Properties
- Electrochemical Properties : TiC shows promising electrocatalytic activity and is used in fuel cells and sensing applications. Its charge transfer interactions with carbon enhance its activity compared to individual counterparts (Kiran et al., 2014).
Physical Properties Analysis
- High Hardness and Stability : TiC is known for its exceptional hardness and stability, making it suitable for antiwear materials under harsh conditions (Luo et al., 2014).
Scientific Research Applications
Aerospace Applications
Field: Aerospace Engineering Application: Titanium Carbide (TiC) is widely used in aerospace applications due to its high melting point, low density, and high resistance to corrosion and oxidation . Methods: TiC is often used as a reinforcing agent in metal composites. It can be synthesized using several methods, including traditional method, chemical vapor deposition (CVD), laser igniting self-propagating high-temperature synthesis (LISHS), sol-gel, self-propagating high-temperature synthesis (SHS), and mechanical alloying (MA) . Results: The use of TiC in aerospace applications has resulted in the creation of components that can withstand high temperatures and corrosive environments, enhancing the durability and lifespan of aerospace equipment .
Cutting Tools
Field: Manufacturing and Industrial Engineering Application: TiC is used in the manufacture of wear-resistant tools and cutting tools . Methods: TiC is often used as a coating for abrasive steel bearings and wear-resistant tools. It enhances the conductivity of materials and acts as a nucleating agent . Results: The use of TiC in cutting tools has resulted in tools that are more durable and can withstand high temperatures, thereby improving the efficiency and quality of manufacturing processes .
Electronics
Field: Electronics Engineering Application: TiC is used in electronics for high-temperature applications . Methods: Similar to aerospace applications, TiC can be synthesized using several methods and is often used as a reinforcing agent in metal composites . Results: The use of TiC in electronics has resulted in components that can withstand high temperatures, thereby improving the performance and reliability of electronic devices .
Chemical Industry
Field: Chemical Engineering Application: TiC is used in the chemical industry for high-temperature applications . Methods: TiC is synthesized using several methods and is often used as a reinforcing agent in metal composites . Results: The use of TiC in the chemical industry has resulted in equipment and components that can withstand high temperatures and corrosive environments, thereby improving the efficiency and safety of chemical processes .
Optics
Field: Optical Engineering Application: Nano titanium carbide ceramic is used in optics applications . Methods: TiC is used in the form of nano titanium carbide ceramic to enhance the properties of optical components . Results: The use of TiC in optics has resulted in the creation of optical components with enhanced properties, thereby improving the performance and reliability of optical devices .
High-Temperature Structural Components
Field: Materials Science Application: TiC ceramics have become one of the most potential ultra-high temperature structural materials . Methods: The poor mechanical properties of TiC ceramics are improved by the addition of the second phase (particles, whiskers, and carbon nanotubes) reinforced TiC ceramics . Results: The addition of carbon black effectively eliminates the residual TiO2 in the matrix, and the bending strength of the matrix is effectively improved by the strengthening bond formed between TiC .
Electrical Discharge Machining
Field: Mechanical and Microelectronics Industry Application: TiC is used in electrical discharge machining, a manufacturing process that uses electrical sparks to form a metal workpiece . Methods: In this process, TiC is used as an electrode material due to its high electrical conductivity . Results: The use of TiC in electrical discharge machining has resulted in increased efficiency and precision of the machining process .
Diffusion Barriers
Field: Microelectronics Application: TiC is used as a diffusion barrier in the microelectronics industry . Methods: In this application, a thin layer of TiC is deposited on the surface of the microelectronic components to prevent the diffusion of atoms from one layer to another . Results: The use of TiC as a diffusion barrier has resulted in improved performance and reliability of microelectronic devices .
Additive to Plastic and Rubber Parts
Field: Polymer Science Application: TiC is used as an additive to plastic and rubber parts to enhance their properties . Methods: In this application, TiC is mixed with the polymer material during the manufacturing process . Results: The addition of TiC to plastic and rubber parts has resulted in improved mechanical properties, such as strength and wear resistance .
Heat Shield Coating for Spacecraft Reentry
Field: Aerospace Engineering Application: TiC is used as a heat shield coating for atmospheric reentry of spacecraft . Methods: In this application, a layer of TiC is applied to the surface of the spacecraft to protect it from the extreme heat generated during reentry into the Earth’s atmosphere . Results: The use of TiC as a heat shield coating has resulted in increased safety and success rate of spacecraft reentry .
Reinforcing Agent in Metal Composites
Field: Materials Science Application: TiC is used as a reinforcing agent in metal composites due to its high melting point, elastic modulus, high Vickers hardness, low density, high flexure strength, good thermal conductivity, high resistance to corrosion and oxidation, and high thermal shock resistance . Methods: In this application, TiC is mixed with the metal during the manufacturing process to enhance the properties of the final product . Results: The addition of TiC to metal composites has resulted in improved mechanical properties, such as strength and wear resistance .
Hardening Phase of Super-Alloys
Field: Metallurgy Application: TiC is used as a hardening phase in super-alloys . Methods: In this application, TiC is added to the super-alloy during the manufacturing process to enhance its hardness . Results: The addition of TiC to super-alloys has resulted in alloys with improved hardness and wear resistance .
Future Directions
TiC has found extensive application in aerospace, weaponry, and automobile fields due to its superior mechanical properties . Future research is focused on improving the properties of TiC reinforced composites and exploring its use in high-temperature applications, such as aerospace, cutting tools, electronics, and chemicals .
properties
IUPAC Name |
methane;titanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4.Ti/h1H4; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXKRDMUDKYVBLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.[Ti] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4Ti |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60925760 |
Source
|
| Record name | Methane--titanium (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60925760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
63.910 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Titanium carbide (TiC) | |
CAS RN |
12070-08-5, 12700-20-8 |
Source
|
| Record name | Titanium carbide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012070085 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Titanium carbide (TiC) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methane--titanium (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60925760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TITANIUM CARBIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7SHTGW5HBI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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